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Compound of Interest

Compound Name: Nonadecyl methane sulfonate

Cat. No.: B15622293

In the landscape of pharmaceutical research and drug development, a thorough understanding
of chemical entities, from active ingredients to potential impurities, is paramount. This guide
provides a comparative analysis of alkyl methanesulfonates, a class of organic esters with
diverse applications and significant implications for drug safety. While focusing on the sparsely
documented Nonadecyl methane sulfonate, this document leverages the extensive data
available for its shorter-chain counterparts, such as Methyl methanesulfonate (MMS) and Ethyl
methanesulfonate (EMS), to offer a comprehensive overview for researchers, scientists, and
drug development professionals.

Nonadecyl Methane Sulfonate: An Overview

Nonadecyl methane sulfonate (CAS No. 62732-72-3) is a long-chain alkyl ester of
methanesulfonic acid.[1] Available primarily from chemical suppliers for research purposes,
detailed public-domain analytical data and experimental protocols for this specific compound
are scarce. Its fundamental properties are summarized below.
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Property Value Reference
Chemical Formula C20H4203S [2]
Molecular Weight 362.61 g/mol [2]
Appearance Not specified (likely solid)

Purity >99% (as offered by suppliers)

Storage Conditions -20°C

Due to the limited specific data on Nonadecyl methane sulfonate, a broader comparative
approach with other alkyl methanesulfonates is necessary to understand its potential properties
and applications.

Comparative Analysis of Alkyl Methanesulfonates

Alkyl methanesulfonates, or alkyl mesylates, are esters of methanesulfonic acid with the
general formula R-OSO2CH3. Their properties and biological activities are significantly
influenced by the length of the alkyl chain (R).

Physicochemical Properties

The following table compares the properties of Nonadecyl methane sulfonate with the well-
characterized Methyl methanesulfonate and another long-chain analog, Hexadecyl
methanesulfonate.

Methyl
Hexadecyl Nonadecyl
Property Methanesulfonate
Methanesulfonate Methane Sulfonate
(MMS)
CAS Number 66-27-3[3] 20779-14-0[4] 62732-72-3[1]
Chemical Formula C2H603S[3] C17H3603S[4] C20H4203S[2]

Molecular Weight 110.13 g/mol [3] 320.53 g/mol [4] 362.61 g/mol [2]
Boiling Point 203 °CI[5] Not available Not available
Solubility Soluble in water[5] Not available Not available
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Synthesis of Alkyl Methanesulfonates

Alkyl methanesulfonates are typically synthesized by the esterification of an alcohol with
methanesulfonyl chloride in the presence of a base, or by the reaction of an alcohol with
methanesulfonic acid. The latter is particularly relevant in pharmaceutical manufacturing, where
methanesulfonic acid is often used to form salts of basic drug molecules, and residual alcohols
can lead to the formation of alkyl methanesulfonate impurities.[6]

General Synthesis of Alkyl Methanesulfonates

Reactants

Alkyl Alcohol (R-OH) Methanesulfonic Acid (CH3SO3H)
\

Esterification

Primary Product \Byproduct

’I}éducts \

Alkyl Methanesulfonate (R-OSO2CH3) Water (H20)

Click to download full resolution via product page

General synthesis pathway for alkyl methanesulfonates.

Analytical Methodologies for Alkyl
Methanesulfonates

The detection and quantification of alkyl methanesulfonates, particularly short-chain ones, are
critical in the pharmaceutical industry due to their potential genotoxicity.[7] Several analytical
techniques are employed for this purpose.
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Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used method for the determination of volatile and semi-volatile alkyl
methanesulfonates.

Experimental Protocol: Determination of MMS and EMS in a Drug Substance by GC-MS[8]

e Instrumentation: Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 6890N
GC with 5973N MSD).

e Column: DB-624 (30 m x 0.32 mm, 1.8 um film thickness) or equivalent.
o Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.
e Injector Temperature: 220°C.

o Oven Temperature Program: Initial temperature of 40°C held for 5 minutes, then ramped to
240°C at 10°C/min, and held for 5 minutes.

e MSD Conditions:
o lonization Mode: Electron lonization (EI).
o Source Temperature: 230°C.
o Quadrupole Temperature: 150°C.
o Detection Mode: Selected lon Monitoring (SIM).
= MMS ions (m/z): 79, 95, 110.
» EMS ions (m/z): 79, 95, 124.

o Sample Preparation: The drug substance is dissolved in a suitable solvent (e.g.,
dichloromethane) and directly injected or subjected to headspace analysis.

High-Performance Liquid Chromatography (HPLC)
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For less volatile or thermally labile alkyl methanesulfonates, HPLC, often coupled with mass
spectrometry (LC-MS) or UV detection after derivatization, is employed.

Experimental Protocol: Determination of MMS and EMS by HPLC-UV with Derivatization[7]

Derivatization Reagent: Sodium dibenzyldithiocarbamate.

o Derivatization Procedure: The sample containing MMS and EMS is reacted with the
derivatization reagent in a suitable solvent mixture at an optimized temperature and pH to
form UV-active derivatives.

e Instrumentation: HPLC system with a UV detector.
e Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um patrticle size).

o Mobile Phase: A gradient or isocratic mixture of acetonitrile and an aqueous buffer (e.qg.,
ammonium acetate).

o Flow Rate: 1.0 mL/min.

» Detection Wavelength: Determined based on the absorption maximum of the derivatized
products.

e Quantification: Based on a calibration curve prepared from derivatized standards of MMS
and EMS.

Biological Activity and Significance

The biological activity of alkyl methanesulfonates is largely dependent on their alkyl chain
length.

Short-Chain Alkyl Methanesulfonates (e.g., MMS, EMS)

MMS and EMS are potent DNA alkylating agents and are recognized as genotoxic and
potentially carcinogenic.[6][9] They can transfer their methyl or ethyl group to nucleophilic sites
on DNA bases, leading to DNA damage, mutations, and cell death. This property makes them
useful tools in cancer research and mutagenesis studies.[10] However, their presence as
impurities in pharmaceutical products is a significant safety concern.[11]
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Mechanism of DNA Alkylation by MMS

Methyl Methanesulfonate (MMS)
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Conceptual diagram of DNA alkylation by MMS.

Long-Chain Alkyl Methanesulfonates

Long-chain alkyl methanesulfonates, such as Nonadecyl methane sulfonate, are expected to
be less reactive as alkylating agents due to steric hindrance and different physicochemical
properties. Their long alkyl chains impart significant lipophilicity. While specific biological activity
data for Nonadecyl methane sulfonate is not readily available, long-chain alkyl sulfonates
have been utilized in applications such as ion-pairing reagents in chromatography to separate
water-soluble basic analytes.[6] Their potential for DNA alkylation and genotoxicity is presumed
to be significantly lower than their short-chain counterparts, though this would require
experimental verification.

Conclusion

This guide provides a comparative overview of alkyl methanesulfonates, contextualizing the
limitedly-documented Nonadecyl methane sulfonate within this important class of chemical
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compounds. While detailed experimental data for Nonadecyl methane sulfonate remains
elusive, the extensive knowledge base for shorter-chain analogs like MMS and EMS offers
valuable insights into its probable chemical behavior, analytical detection strategies, and
potential biological activities. For researchers in drug development, a clear understanding of
the structure-activity relationships within the alkyl methanesulfonate family is crucial for both
leveraging their chemical properties and mitigating the potential risks associated with their
presence as genotoxic impurities. Further research into the specific analytical and biological
profile of long-chain alkyl methanesulfonates is warranted to fully elucidate their role and safety
in pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to Alkyl Methanesulfonates: From
Long-Chain Esters to Genotoxic Impurities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622293#cross-referencing-analytical-data-for-
nonadecyl-methane-sulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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